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Cat. No.: B564443
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Executive Summary
6

-Hydroxyfinasteride (CAS: 154387-62-9) is a Phase I metabolite of Finasteride, formed
primarily through hepatic oxidation mediated by the Cytochrome P450 3A4 (CYP3A4)
isoenzyme.[1] While Finasteride is a potent, irreversible inhibitor of Type II 5

-reductase (IC

~4.2 nM), its hydroxylated metabolites, including the 6

-hydroxy and

-hydroxy variants, exhibit significantly attenuated biological activity (approximately 20% of the
parent compound).[1] Despite reduced potency, the quantification and isolation of 6

-Hydroxyfinasteride are critical for pharmacokinetic profiling, compliance monitoring, and
understanding the complete metabolic clearance of 4-azasteroids.[1]
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Chemical Identity & Structural Properties
Finasteride is a synthetic 4-azasteroid.[1][2][3][4] The introduction of a hydroxyl group at the 6

-position of the B-ring alters the molecule's polarity and binding affinity.[1]

Property Specification

Chemical Name

(5$\alpha

\alpha

\beta$)-N-(1,1-dimethylethyl)-6-hydroxy-3-oxo-

4-azaandrost-1-ene-17-carboxamide

CAS Number 154387-62-9

Molecular Formula

C

H

N

O

Molecular Weight 388.55 g/mol

Core Structure 4-azasteroid (modified steroid nucleus)

Key Substituent
Hydroxyl (-OH) group at C6 (

-orientation)

Solubility
Soluble in DMSO, Methanol, Ethanol; poorly

soluble in water

Structural Distinction: 6 -OH vs. -OH
It is imperative to distinguish between the two primary hydroxylated metabolites:

-Hydroxyfinasteride: Hydroxylation occurs on the tert-butyl side chain.[1] This is a major
metabolite.[1]
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-Hydroxyfinasteride: Hydroxylation occurs on the steroid B-ring at carbon 6.[1] This is often
considered a minor or "novel" metabolite in specific populations.[1]

Biological Activity Profile
Mechanism of Action
Like its parent compound, 6

-Hydroxyfinasteride targets the 5

-reductase enzyme (specifically Type II), which converts testosterone to dihydrotestosterone
(DHT).[1][2][5] However, the steric bulk introduced by the 6

-hydroxyl group interferes with the formation of the stable NADP-dihydrofinasteride adduct,
which is required for the irreversible inhibition characteristic of Finasteride.[1]

Potency Comparison
Quantitative analysis of 5

-reductase inhibition reveals a steep drop in potency for the metabolite.[1]

Compound Target Enzyme
IC

(Approximate)
Relative Potency

Finasteride
5

-Reductase Type II
4.2 nM 100% (Baseline)

6

-Hydroxyfinasteride

5

-Reductase Type II
> 20 nM < 20%

-Hydroxyfinasteride

5

-Reductase Type II
> 20 nM < 20%

Clinical Implication: Due to its low affinity and rapid clearance, 6

-Hydroxyfinasteride does not contribute significantly to the therapeutic efficacy of Finasteride
therapy but serves as a marker for hepatic CYP3A4 activity.[1]
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Metabolic Pathway Visualization
Finasteride undergoes extensive hepatic metabolism.[1] The primary route involves CYP3A4-

mediated hydroxylation.[1]
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Click to download full resolution via product page

Caption: Figure 1.[1] Hepatic biotransformation of Finasteride showing the divergence between

side-chain (

) and core (6

) hydroxylation pathways.[1]

Experimental Protocols
Protocol A: Isolation from Biological Matrices
(Plasma/Urine)
This protocol is designed for the extraction and enrichment of 6

-Hydroxyfinasteride for bioanalytical validation.[1]

Reagents:

Acetonitrile (HPLC Grade)[1]

Formic Acid (0.1%)[1]

Solid Phase Extraction (SPE) Cartridges (C18, 200 mg)[1]
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Workflow:

Sample Prep: Aliquot 1.0 mL of plasma or urine.[1] Add 50 µL of Internal Standard (e.g.,

Finasteride-d9).[1]

Protein Precipitation: Add 2.0 mL of ice-cold Acetonitrile. Vortex for 30 seconds.[1] Centrifuge

at 10,000 x g for 10 mins.

SPE Conditioning: Condition C18 cartridge with 2 mL Methanol followed by 2 mL water.

Loading: Load the supernatant onto the SPE cartridge.

Wash: Wash with 2 mL of 5% Methanol in water (removes polar impurities).[1]

Elution: Elute analytes with 2 mL of 100% Acetonitrile.

Reconstitution: Evaporate solvent under nitrogen stream at 40°C. Reconstitute in 100 µL

Mobile Phase (50:50 Acetonitrile:Water + 0.1% Formic Acid).

Protocol B: In Vitro 5 -Reductase Inhibition Assay
Objective: To determine the IC

of 6

-Hydroxyfinasteride relative to the parent compound.[1]

Materials:

Rat liver microsomes (source of 5

-reductase Type I/II) or expressed human enzyme.[1]

[3H]-Testosterone (substrate).[1]

NADPH (cofactor).[1][2][6]

Step-by-Step:

Buffer Preparation: Prepare Tris-Citrate buffer (pH 7.0).
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Incubation Mix: Combine 50 µg microsomal protein, 1 mM NADPH, and varying

concentrations of 6

-Hydroxyfinasteride (0.1 nM to 1000 nM).

Reaction Start: Initiate reaction by adding [3H]-Testosterone (final conc. 2 µM).

Incubation: Incubate at 37°C for 30 minutes.

Termination: Stop reaction with 1 mL Ethyl Acetate.

Separation: Extract steroids into the organic phase. Spot onto Thin Layer Chromatography

(TLC) plates.[1]

Analysis: Develop plates in Toluene:Acetone (4:1). Quantify the conversion of Testosterone

to DHT using a radio-scanner.[1][7]

Calculation: Plot % Inhibition vs. Log[Concentration] to derive IC

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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